Cas no 1393529-90-2 (2-[(Tert-butoxycarbonyl)amino]-3,3-difluoropropanoic acid)

• Product Name: 2-[(Tert-butoxycarbonyl)amino]-3,3-difluoropropanoic acid
• CAS No: 1393529-90-2
• MF: C₈H₁₃F₂NO₄
• MW: 225.18992972374
• MDL: MFCD22548310
• CID: 4759492
• PubChem ID: 72218536
• Update Time: 2024-11-07

2-[(Tert-butoxycarbonyl)amino]-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((tert-Butoxycarbonyl)amino)-3,3-difluoropropanoic acid
• 2-[(TERT-BUTOXYCARBONYL)AMINO]-3,3-DIFLUOROPROPANOIC ACID
• AB85541
• 2-{[(tert-butoxy)carbonyl]amino}-3,3-difluoropropanoic acid
• 3,3-difluoro-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• F89443
• MFCD22548310
• (S)-2-(Boc-amino)-3,3-difluoropropanoic Acid
• 2-(Boc-amino)-3,3-difluoropropanoic Acid
• EN300-6735818
• 2-(tert-butoxycarbonylamino)-3,3-difluoro-propanoic acid
• N-Boc 3,3-difluoroalanine
• SY386049
• 1393529-90-2
• MFCD32832074
• 2-(Boc-amino)-3,3-difluoro-propanoic Acid
• PS-18922
• SY346593
• 2-[(Tert-butoxycarbonyl)amino]-3,3-difluoropropanoic acid

• MDL： MFCD22548310
• Inchi： 1S/C8H13F2NO4/c1-8(2,3)15-7(14)11-4(5(9)10)6(12)13/h4-5H,1-3H3,(H,11,14)(H,12,13)
• InChI Key： RBBANSRZYXHAHO-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 225.08126422g/mol
• Monoisotopic Mass: 225.08126422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.6